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Compound of Interest

Compound Name: ACP-319

Cat. No.: B1574553 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of investigational new drugs are paramount for laboratory safety and environmental

protection. While a specific Safety Data Sheet (SDS) for the second-generation PI3Kδ inhibitor

ACP-319 is not publicly available due to its investigational status, this guide provides essential

safety and logistical information based on best practices for the management of potent

pharmaceutical compounds. Adherence to these procedures is critical to building a culture of

safety and trust in the laboratory environment.

General Safety and Handling Precautions
When working with investigational compounds like ACP-319, it is crucial to treat them as

potentially hazardous substances. The absence of a comprehensive public safety profile

necessitates a conservative approach to handling.
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Characteristic Precautionary Measure

Physical Form

Assume the compound is a fine powder that can

be easily aerosolized. Handle in a ventilated

enclosure (e.g., fume hood or powder-

containment hood).

Potency

As a targeted inhibitor in clinical trials, ACP-319

is a potent molecule. Avoid direct contact with

skin, eyes, and mucous membranes.

Toxicity Profile

The full toxicity profile is often unknown for

investigational drugs. In clinical trials, side

effects of ACP-319 have included rash,

diarrhea, and transaminase elevations[1][2].

Assume the compound may have toxic effects

with acute or chronic exposure.

Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab

coat, safety glasses with side shields (or

goggles), and disposable nitrile gloves. Double-

gloving may be appropriate when handling the

pure compound.

Step-by-Step Disposal Procedures for ACP-319 and
Associated Waste
The following procedures provide a framework for the safe disposal of ACP-319 and

contaminated materials. Always consult and follow your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Pure or Unused ACP-319:

Do not dispose of down the drain or in the regular trash.

Keep the compound in its original, clearly labeled container. If the original container is

compromised, transfer it to a compatible and properly labeled hazardous waste container.
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The waste container must be labeled as "Hazardous Waste" and clearly identify the contents

as "ACP-319" along with any known hazard information.

Store the sealed waste container in a designated, secure hazardous waste accumulation

area, segregated from incompatible materials.

Arrange for disposal through your institution's EHS office or a licensed chemical waste

disposal contractor. Incineration at a permitted facility is the typical disposal method for such

compounds[3].

2. Contaminated Labware and Materials:

Solid Waste: Items such as gloves, weighing paper, and paper towels contaminated with

ACP-319 should be collected in a designated, lined hazardous waste container.

Sharps: Contaminated needles, syringes, or razor blades must be placed in a designated

sharps container for hazardous chemical waste[3][4].

Glassware: Contaminated glassware should be decontaminated by rinsing with a suitable

solvent (e.g., ethanol or acetone) three times. The rinsate must be collected as hazardous

liquid waste. After decontamination, the glassware can be washed according to standard

laboratory procedures. Heavily contaminated or broken glassware that cannot be safely

cleaned should be disposed of as solid hazardous waste[3].

3. Solutions Containing ACP-319:

All aqueous and organic solutions containing ACP-319 must be collected as hazardous

liquid waste.

Use a dedicated, properly labeled, and sealed waste container. The label should clearly

indicate "Hazardous Waste," the solvent system, and "ACP-319" with its estimated

concentration.

Store the liquid waste container in secondary containment in a designated hazardous waste

accumulation area.

Visualizing Disposal and Mechanism of Action
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To further clarify the procedural workflow and the biological context of ACP-319, the following

diagrams are provided.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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